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Compound of Interest

Compound Name: Pseudoginsenoside Rt1

Cat. No.: B15594115

An In-depth Technical Guide to
Pseudoginsenoside Rtl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and biological
properties of Pseudoginsenoside Rt1, a triterpenoid saponin found in plants of the Panax
genus. The information is compiled to serve as a critical resource for its application in research
and drug development.

Core Physical and Chemical Properties

Pseudoginsenoside Rtl is a complex glycoside of an oleanolic acid-type sapogenin. Its
fundamental properties are summarized below, providing a foundational dataset for
experimental design and analysis.
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Property Data Citation(s)
CAS Number 98474-74-9 [1][2]
Molecular Formula C47H7401s [2][3]

] 927.1 g/mol (also reported as
Molecular Weight [1112][3]
927.08 and 927.09 g/mol )

Exact Mass 926.48751551 Da [3]
Appearance White to off-white powder/solid  [1][2]
) > 98% (Commercially available
Purity [1][2]
standard)
Structure Type Triterpenoid Saponin [2]

Roots of Panax ginseng C. A.
Natural Source , o _ [1][2]
Mey, fruit of Randia siamensis

N Soluble in DMSO, Pyridine,
Solubility [1][2]
Methanol, and Ethanol.

2-8°C for up to 24 months.
Storage Conditions Stock solutions at -20°C for ~2  [2]

weeks.

Experimental Protocols and Methodologies

The characterization and quantification of Pseudoginsenoside Rt1 rely on a combination of
chromatographic and spectroscopic techniques. Below are detailed protocols commonly
employed in its study.

The isolation of ginsenosides from plant sources is a multi-step process involving extraction
and chromatographic purification.[4]

o Extraction:

o Plant material (e.g., roots of Panax ginseng) is powdered and extracted multiple times with
a solvent such as methanol or a methanol-water mixture (e.g., 4:1 v/v).[5]
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o The combined extracts are concentrated under reduced pressure to yield a crude residue.

[5]

¢ |nitial Fractionation:

o The crude extract is suspended in water and subjected to column chromatography using a
macroporous resin (e.g., D-101 or AB-8).[5][6]

o Elution is performed with a gradient of methanol in water to separate the total ginsenoside
fraction from other plant metabolites.[5]

o Chromatographic Purification:

o The total ginsenoside fraction is further purified using silica gel column chromatography.[5]
[7] A common mobile phase is a mixture of Chloroform-Methanol-Water (e.g., 6:4:1 viv/v).

[5]
o Fractions are collected and monitored by Thin-Layer Chromatography (TLC).

o Final purification to achieve high purity (=98%) is often performed using preparative High-
Performance Liquid Chromatography (prep-HPLC) with a C18 column and a mobile phase
of ethanol-water or acetonitrile-water.[7][8]
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Structural Analysis
(UPLC-MS, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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